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Compound of Interest

Compound Name: Lavendustin C6

Cat. No.: B1674588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

assessing the cytotoxic effects of Lavendustin C, a known tyrosine kinase inhibitor. The

information is intended to guide researchers in designing and executing robust cytotoxicity

studies.

Introduction
Lavendustin C is a potent inhibitor of protein tyrosine kinases, which are crucial enzymes in

cellular signaling pathways that regulate cell growth, proliferation, and survival. By targeting

these kinases, particularly the Epidermal Growth Factor Receptor (EGFR), Lavendustin C can

induce cytotoxic effects in cancer cells, making it a compound of interest in drug discovery and

development. These notes provide protocols for quantifying the cytotoxicity of Lavendustin C

using standard in vitro assays.

Data Presentation: Cytotoxicity of Lavendustin C
and Analogs
The following table summarizes the available data on the inhibitory concentrations of

Lavendustin C and its close analogs. It is important to note that IC50 and GI50 values can vary

between cell lines and experimental conditions.
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Compound Assay Type
Cell
Line/Target

IC50 / GI50 Reference

Lavendustin C6 Kinase Inhibition
pp60F527 PTK

(in vitro)
5 µM [1]

Lavendustin A

Analog

Cytotoxicity

(SRB)

HCT-15 (Colon

Cancer)
7.17 µg/ml [2]

Lavendustin A

Analog
Growth Inhibition

Leukemia Cell

Lines
~1 µM [3]

Lavendustin A

Analog
Growth Inhibition

Non-Small Cell

Lung Cancer
~1 µM [3]

Lavendustin A

Analog
Growth Inhibition

Ovarian Cancer

Cell Lines
~1 µM [3]

Lavendustin A

Analog
Growth Inhibition

Renal Cancer

Cell Lines
~1 µM [3]

Lavendustin A

Analog
Growth Inhibition

Breast Cancer

Cell Lines
~1 µM [3]

Mechanism of Action and Signaling Pathways
Lavendustin C exerts its cytotoxic effects primarily by inhibiting tyrosine kinases. A key target is

the Epidermal Growth Factor Receptor (EGFR). Inhibition of EGFR blocks downstream

signaling cascades, such as the Ras-MAPK and PI3K-Akt pathways, which are critical for cell

proliferation and survival. This disruption of signaling can lead to cell cycle arrest and

apoptosis.[2][4][5][6][7] Some analogs of Lavendustin A have also been shown to induce

cytotoxicity by inhibiting tubulin polymerization.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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